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Compound of Interest

N-(Hydroxymethyl)-N-
Compound Name:
vinylformamide

Cat. No. B12668417

Disclaimer: A specific Safety Data Sheet (SDS) for N-(Hydroxymethyl)-N-vinylformamide is
not readily available. This guide is based on the known hazards of the parent compound, N-
vinylformamide, and the potential risks associated with the N-hydroxymethyl group, including
the potential for formaldehyde release. Researchers should handle this compound with caution
and adhere to the highest safety standards.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals working with N-(Hydroxymethyl)-N-vinylformamide. It
outlines operational procedures for handling and disposal to ensure a safe laboratory
environment.

Hazard Identification and Assessment

N-(Hydroxymethyl)-N-vinylformamide is a derivative of N-vinylformamide and, as such, is
expected to share similar toxicological properties. The presence of the N-hydroxymethyl group
introduces an additional potential hazard: the release of formaldehyde, a known carcinogen
and sensitizer.[1][2] A thorough risk assessment should be conducted before any work with this
compound begins.

Table 1: Summary of Potential Hazards
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Hazard Classification

Description

Potential Contributing
Component

Acute Toxicity (Oral)

Harmful if swallowed.[3][4]

N-vinylformamide

Skin Corrosion/Irritation

Causes skin irritation.[3][5][6]

N-vinylformamide,

Formaldehyde

Serious Eye Damage/Irritation

Causes serious eye damage.

[3]4]

N-vinylformamide,

Formaldehyde

Reproductive Toxicity

May damage fertility or the
unborn child.[4]

N-vinylformamide

Carcinogenicity

Potential for formaldehyde
release, a known human

carcinogen.[1]

N-hydroxymethyl group

Respiratory/Skin Sensitization

Potential for formaldehyde
release, which can cause
allergic skin reactions and

respiratory irritation.[2][7]

N-hydroxymethyl group

Polymerization

May undergo hazardous

polymerization.[3][4]

N-vinylformamide

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling N-(Hydroxymethyl)-N-

vinylformamide. The following table outlines the recommended PPE.

Table 2: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Rationale

Hand Protection

Impervious gloves (e.g., nitrile
rubber, neoprene). Gloves
must be inspected prior to use
and changed frequently.[3][4]

[8]

Prevents skin contact and

absorption.[7]

Eye/Face Protection

Chemical splash-resistant
safety goggles with side
protection. A face shield should
be worn when there is a risk of
splashing.[3][4]

Protects against splashes that
can cause serious eye

damage.

Respiratory Protection

Use in a well-ventilated area,
preferably a certified chemical
fume hood. If engineering
controls are not sufficient, a
full-face respirator with
appropriate cartridges (e.g.,
organic vapor/formaldehyde)
should be used.[4][5][7][8]

Minimizes inhalation of harmful
vapors and potential

formaldehyde gas.

Skin and Body Protection

A chemically resistant lab coat
or apron should be worn.[4][9]
Protective boots may be
required depending on the

scale of work.[4]

Protects against skin contact
and contamination of personal

clothing.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risk. The following

protocols provide step-by-step guidance.

Experimental Workflow: Safe Handling Protocol

e Preparation:

o Ensure a certified chemical fume hood is available and functioning correctly.
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o Assemble all necessary equipment and reagents before handling the compound.

o Verify that an eyewash station and safety shower are accessible and operational.[9]

o Don all required PPE as outlined in Table 2.

e Handling:

o Conduct all manipulations of N-(Hydroxymethyl)-N-vinylformamide within the chemical
fume hood to minimize inhalation exposure.[10]

o Avoid direct contact with skin, eyes, and clothing.[3]

o Use compatible labware (e.g., glass, stainless steel).

o Keep containers tightly closed when not in use.[5][6][10]

o Avoid sources of ignition, as the compound may be combustible.[3]

e Storage:

[e]

Store in a tightly sealed, properly labeled container.

[e]

Keep in a cool, dry, and well-ventilated area.[6][10]

o

Store away from incompatible materials such as strong oxidizing agents, acids, and
bases.[5]

o

Refrigeration may be required; consult the supplier's recommendations if available.[9]

e Post-Handling:

o Decontaminate all surfaces and equipment after use.

o Remove and dispose of contaminated gloves and other disposable PPE as hazardous
waste.[8]

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[3][4]
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Spill and Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated, but avoid directing airflow towards individuals.

o Protect: Wear appropriate PPE, including respiratory protection, before attempting to clean
up the spill.

» Contain: Prevent the spill from spreading by using an inert absorbent material (e.g., sand,
vermiculite).[3][4]

e Clean-up:
o Carefully collect the absorbed material into a suitable container for hazardous waste.
o Clean the spill area thoroughly with a detergent solution followed by water.[3]

o For large spills, contact your institution's environmental health and safety (EHS)
department immediately.

Disposal Plan

All waste containing N-(Hydroxymethyl)-N-vinylformamide must be treated as hazardous
waste.

o Waste Collection:

o Collect all liquid and solid waste containing the compound in a designated, properly
labeled, and sealed hazardous waste container.[4][8]

o Do not mix with other waste streams unless compatibility is confirmed.

o Contaminated lab debris, such as pipette tips, gloves, and wipes, must also be collected
as hazardous waste.[8]

e Disposal:
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o Arrange for the disposal of the hazardous waste through a licensed and approved waste
disposal company.[6][9]

o Consult local, state, and federal regulations for specific disposal requirements.[3][4]
o Drain disposal is strictly prohibited.[8][11]

Visualizations

The following diagrams illustrate the key workflows and logical relationships for safely handling
N-(Hydroxymethyl)-N-vinylformamide.
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Caption: Experimental workflow for handling N-(Hydroxymethyl)-N-vinylformamide.
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Caption: Logical relationship of hazards for N-(Hydroxymethyl)-N-vinylformamide.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b12668417?utm_src=pdf-body-img
https://www.benchchem.com/product/b12668417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12668417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Generate Waste

Collect in Designated,
Labeled, Sealed Container

:

Separate Liquid, Solid,
& Contaminated Debris

Strictly No

Drain Disposal

Store in a Secure,
Ventilated Area

l

Arrange Pickup by
Licensed Waste Disposal Company

Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for N-(Hydroxymethyl)-N-vinylformamide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling and Disposal of N-(Hydroxymethyl)-N-
vinylformamide: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-n-hydroxymethyl-n-vinylformamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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